N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide

• IUPAC Name: N-[4-(ethylcarbamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C14H14N2O3/c1-2-15-13(17)10-5-7-11(8-6-10)16-14(18)12-4-3-9-19-12/h3-9H,2H2,1H3,(H,15,17)(H,16,18)
• InChI Key: RYINTQCHCPZBBP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CO2
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide, also known as EF-24, is a synthetic curcumin analog that has been gaining attention in the scientific community due to its potential therapeutic applications. EF-24 has been found to possess anti-inflammatory, anti-cancer, and anti-oxidant properties, making it a promising candidate for further research.

Mechanism of Action

N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide exerts its anti-cancer effects by targeting multiple signaling pathways involved in cancer cell growth and survival. It inhibits the activity of NF-κB, a transcription factor that promotes inflammation and cell survival in cancer cells. N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide also activates the AMP-activated protein kinase (AMPK) pathway, which plays a role in regulating cellular metabolism and energy balance.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide has been found to possess anti-inflammatory and anti-oxidant properties. It has been shown to reduce the production of inflammatory cytokines and reactive oxygen species in various cell types. N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide has also been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide is its relatively low toxicity compared to other anti-cancer drugs. However, its solubility in aqueous solutions can be a limitation for certain experiments. N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide is also sensitive to light and air, which can affect its stability.

Future Directions

There are several potential future directions for research on N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide. One area of interest is its potential use in combination with other anti-cancer drugs to enhance their effectiveness. N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide may also have applications in the treatment of other diseases, such as diabetes and neurodegenerative disorders. Further studies are needed to fully understand the mechanisms of action of N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide and its potential therapeutic applications.

Scientific Research Applications

N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and pancreatic cancer cells. N-{4-[(ethylamino)carbonyl]phenyl}-2-furamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.